Cas no 1419590-58-1 (2-oxa-7-azaspiro[4.4]nonane;hydrochloride)

• Product Name: 2-oxa-7-azaspiro[4.4]nonane;hydrochloride
• CAS No: 1419590-58-1
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD26406959
• CID: 1088533
• PubChem ID: 71743838
• Update Time: 2025-08-02

2-oxa-7-azaspiro[4.4]nonane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.4]nonane hydrochloride
• 2-oxa-7-azaspiro[4.4]nonane;hydrochloride
• 1419590-58-1
• AKOS022185361
• H11484
• 2-Oxa-7-azaspiro[4.4]nonane, hydrochloride (1:1)
• DS-4843
• WUDSMBVEMCDBBA-UHFFFAOYSA-N
• AMY21752
• MFCD26406959
• 8-oxa-3-azaspiro[4.4]nonane hydrochloride
• 2-Oxa-7-azaspiro[4.4]nonanehydrochloride
• 2-Oxa-7-azaspiro[4.4]nonane HCl salt
• A885347
• CS-0037923
• F2197-0292
• SCHEMBL14637021
• 2-OXA-7-AZASPIRO[4.4]NONANE,HCL

• MDL： MFCD26406959
• Inchi： 1S/C7H13NO.ClH/c1-3-8-5-7(1)2-4-9-6-7;/h8H,1-6H2;1H
• InChI Key： WUDSMBVEMCDBBA-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(C1)CNCC2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

2-oxa-7-azaspiro[4.4]nonane;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-oxa-7-azaspiro[4.4]nonane;hydrochloride

2-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride: A Comprehensive Overview

The compound 2-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride (CAS No. 1419590-58-1) is a fascinating molecule with a unique spirocyclic structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a distinctive molecular framework. The spiro[4.4]nonane core of this molecule provides a rigid and compact structure, while the oxa and aza substituents introduce oxygen and nitrogen atoms, respectively, into the ring system. These functional groups significantly influence the chemical properties, reactivity, and potential applications of the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride, leveraging modern methodologies such as ring-closing metathesis and nucleophilic substitution reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its structural modification and functionalization. Researchers have explored the use of this compound as a building block in drug design, particularly in the development of bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving 2-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride is its role in medicinal chemistry. The compound's spirocyclic structure has been shown to exhibit interesting pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics make it an attractive candidate for drug delivery systems and targeted therapy. Recent studies have demonstrated its potential as a scaffold for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 2-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride has also found utility in materials science. Its rigid structure and ability to form stable complexes with metal ions make it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, highlighting the versatility of this compound across multiple disciplines.

The hydrochloride salt form of 2-Oxa-7-Azaspiro[4.4]Nonane is particularly advantageous due to its enhanced solubility in aqueous media, which facilitates its use in biological assays and pharmaceutical formulations. Researchers have exploited this property to develop formulations with improved drug release profiles, enhancing their efficacy in treating various medical conditions.

From a structural perspective, the spiro[4.4]nonane framework provides a platform for further functionalization by introducing additional substituents or modifying existing groups to tailor the compound's properties for specific applications. For instance, the introduction of electron-withdrawing or donating groups can significantly alter the molecule's electronic characteristics, influencing its reactivity and biological activity.

Recent computational studies have shed light on the electronic structure and reactivity of 2-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride, providing insights into its interaction with biological targets at the molecular level. These studies have been instrumental in guiding rational drug design efforts, enabling researchers to optimize the compound's bioactivity while minimizing potential side effects.

In conclusion, 2-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride (CAS No. 1419590-58-1) is a versatile compound with a rich structural framework that offers immense potential across diverse fields of science and technology. Its unique properties, combined with recent advancements in synthetic and computational methodologies, position it as a key player in future innovations in drug discovery, materials science, and beyond.